Cas no 600140-68-9 ( )
structure
Product Name:
CAS No:600140-68-9
MF:C11H19NO4
MW:229.27286362648
CID:951063
PubChem ID:3429877
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylicacid,1-(ethoxyacetyl)-,methylester(9CI)
- methyl 1-(2-ethoxyacetyl)piperidine-4-carboxylate
- DTXSID00392396
- 600140-68-9
- AKOS003594620
-
-
- Inchi： 1S/C11H19NO4/c1-3-16-8-10(13)12-6-4-9(5-7-12)11(14)15-2/h9H,3-8H2,1-2H3
- InChI Key： XONGWSBHSUWXIA-UHFFFAOYSA-N
- SMILES： O(C)C(C1CCN(C(COCC)=O)CC1)=O
Computed Properties
- Exact Mass: 229.13140809g/mol
- Monoisotopic Mass: 229.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.8Ų
Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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